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Compound of Interest

Compound Name: Carmichaenine B

Cat. No.: B15587719 Get Quote

Despite a confirmed chemical identity, a comprehensive review of publicly available scientific

literature and databases reveals a significant lack of in-depth technical information for

Carmichaenine B (CAS Number: 2065228-60-4). This scarcity of data prevents the creation of

a detailed technical guide or whitepaper as requested, as crucial information regarding its

biological activity, mechanism of action, and experimental protocols remains largely

unpublished or inaccessible.

Chemical and Physical Properties
Carmichaenine B has a confirmed molecular formula of C23H37NO7 and a molecular weight

of 439.5 g/mol .[1][2] Its systematic IUPAC name is 11-ethyl-13-(hydroxymethyl)-6,18-

dimethoxy-11-azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³,⁸.0¹³,¹⁷]nonadecane-2,4,8,16-tetrol.[1] The

compound is listed by some chemical suppliers as a synthetic product.[2]
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Property Value Reference

CAS Number 2065228-60-4 [1][2]

Molecular Formula C23H37NO7 [1][2]

Molecular Weight 439.5 g/mol [1][2]

IUPAC Name

11-ethyl-13-

(hydroxymethyl)-6,18-

dimethoxy-11-

azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³

,⁸.0¹³,¹⁷]nonadecane-2,4,8,16-

tetrol

[1]

Biological and Pharmacological Data: A Notable
Absence
Extensive searches for the biological activity, mechanism of action, and pharmacological profile

of Carmichaenine B have yielded no specific results. The scientific literature and prominent

databases lack any studies detailing its effects on biological systems, potential therapeutic

applications, or toxicological properties. This absence of information is a critical barrier to

understanding the compound's potential relevance for researchers, scientists, and drug

development professionals.

Experimental Protocols and Synthesis
While it is known that Carmichaenine B is a synthetic compound, detailed experimental

protocols for its synthesis are not readily available in the public domain. General searches for

synthetic methodologies for similar complex alkaloids did not provide specific procedures that

could be definitively applied to the synthesis of Carmichaenine B. Without access to primary

research articles or patents detailing its synthesis, a reproducible experimental protocol cannot

be provided.

Signaling Pathways and Logical Relationships
Due to the complete lack of data on the biological activity and mechanism of action of

Carmichaenine B, it is impossible to create any diagrams of associated signaling pathways or
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experimental workflows. The creation of such visualizations is contingent on the availability of

experimental data demonstrating the compound's interactions with specific cellular or molecular

targets.

Conclusion for the Research Community
Carmichaenine B, with the CAS number 2065228-60-4, represents a compound for which

there is a significant information gap in the public scientific domain. While its basic chemical

identity is established, the absence of any published biological, pharmacological, and detailed

synthetic data makes it an unknown entity in terms of its potential applications or risks. For

researchers, scientists, and drug development professionals, this compound remains an

unexplored area of chemical space. Further investigation and publication of primary research

are required to elucidate the properties of Carmichaenine B and determine any potential

scientific value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS No.: 2065228-60-4 — Carmichaenine B (Carmichaenine B) | Kehua Intelligence
[en.kehuaai.com]

2. CAS号:2065228-60-4-Carmichaenine B - Carmichaenine B-科华智慧 [kehuaai.com]

To cite this document: BenchChem. [Carmichaenine B: An Analysis of a Data-Deficient
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587719#carmichaenine-b-cas-number-2065228-
60-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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